Cas no 1478166-04-9 (Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]-)

• Product Name: Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]-
• CAS No: 1478166-04-9
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6532948
• Update Time: 2025-06-12

Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]-
• 1-(4-amino-1-methyl-1h-pyrazole-3-carbonyl)piperidin-4-yl]methanol

• Inchi： 1S/C11H18N4O2/c1-14-6-9(12)10(13-14)11(17)15-4-2-8(7-16)3-5-15/h6,8,16H,2-5,7,12H2,1H3
• InChI Key： NFJDUGRNQRGBED-UHFFFAOYSA-N
• SMILES： C(C1C(N)=CN(C)N=1)(N1CCC(CO)CC1)=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 488.7±30.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Additional information on Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]-

Professional Introduction to Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]- and CAS No. 1478166-04-9

Methanone, specifically the compound identified by the CAS number 1478166-04-9, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, featuring a complex structure with both pyrazole and piperidine moieties, has garnered significant attention due to its potential applications in drug discovery and development. The structural framework of this molecule, characterized by a 4-amino-1-methyl-1H-pyrazol-3-yl substituent linked to a [4-(hydroxymethyl)-1-piperidinyl] group, offers a unique platform for exploring novel pharmacological interactions.

The significance of this compound lies in its ability to serve as a precursor or intermediate in the synthesis of more complex molecules. In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of both amino and hydroxymethyl functional groups in the structure of Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]-, enhances its reactivity and makes it a valuable candidate for further chemical modifications.

Recent studies have highlighted the importance of understanding the structural and functional relationships in drug design. The compound's pyrazole ring can interact with biological targets through hydrogen bonding and other non-covalent interactions, making it an attractive scaffold for medicinal chemistry. Additionally, the piperidine moiety can contribute to the molecule's solubility and bioavailability, which are critical factors in drug development. The combination of these features suggests that Methanone could be a key component in the design of next-generation therapeutics.

In the context of current research trends, Methanone has been explored as a potential lead compound for further optimization. Researchers have been particularly interested in its ability to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The versatility of its structural framework allows for the introduction of various substituents that can fine-tune its pharmacological properties.

The synthesis of Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]-, involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of the pyrazole core followed by functionalization with the appropriate substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity. These synthetic strategies are crucial for producing complex molecules like this one with precision and efficiency.

The pharmacological evaluation of Methanone has revealed several promising activities. Preclinical studies have indicated that it may possess anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. Furthermore, its ability to interact with specific receptors has led to investigations into its potential as an analgesic agent. These findings underscore the importance of this compound as a starting point for developing novel drugs that address unmet medical needs.

As our understanding of molecular interactions continues to evolve, so does our approach to drug discovery. Computational methods such as molecular docking and virtual screening have become indispensable tools in identifying promising candidates like Methanone. These methods allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments. This integration of computational chemistry with traditional experimental approaches accelerates the drug development process significantly.

The future prospects for Methanone are bright, with ongoing research aimed at expanding its therapeutic applications. By leveraging cutting-edge synthetic methodologies and pharmacological evaluations, scientists hope to uncover new ways this compound can benefit human health. Collaborative efforts between academia and industry are essential for translating these findings into tangible medical breakthroughs.

In conclusion, Methanone, (4-amino-1-methyl-1H-pyrazol-3-yl)[4-(hydroxymethyl)-1-piperidinyl]- (CAS No. 1478166-04-9) is a structurally unique molecule with significant potential in pharmaceutical research. Its complex framework offers opportunities for diverse chemical modifications and biological evaluations, making it a valuable asset in the quest for novel therapeutics. As research progresses, we can expect further insights into its applications across various therapeutic areas.